Cas no 111781-86-3 (1H-Azeto[1,2-a]quinoxaline-1,3(4H)-dione,2,2a-dihydro-)

• Product Name: 1H-Azeto[1,2-a]quinoxaline-1,3(4H)-dione,2,2a-dihydro-
• CAS No: 111781-86-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 129401
• PubChem ID: 43827103
• Update Time: 2025-04-18

1H-Azeto[1,2-a]quinoxaline-1,3(4H)-dione,2,2a-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azeto[1,2-a]quinoxaline-1,3(4H)-dione,2,2a-dihydro-
• 2,2A-DIHYDRO-1H-AZETO[1,2-A]QUINOXALINE-1,3(4H)-DIONE
• 1H-Azeto[1,2-a]quinoxaline-1,3(4H)-dione,2,2a-dihydro-(9CI)
• AKOS002675772
• 111781-86-3
• AKOS016048364

• Inchi： 1S/C10H8N2O2/c13-9-5-8-10(14)11-6-3-1-2-4-7(6)12(8)9/h1-4,8H,5H2,(H,11,14)
• InChI Key： KQDBFSGEEIDNOV-UHFFFAOYSA-N
• SMILES： O=C1CC2C(NC3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0

Experimental Properties

• PSA: 49.41